5-{1-[(2-Methoxyphenyl)acetyl]pyrrolidin-2-yl}-3-(4-methylphenyl)-1,2,4-oxadiazole

• IUPAC Name: 2-(2-methoxyphenyl)-1-[2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-1-yl]ethanone
• InChI: InChI=1S/C22H23N3O3/c1-15-9-11-16(12-10-15)21-23-22(28-24-21)18-7-5-13-25(18)20(26)14-17-6-3-4-8-19(17)27-2/h3-4,6,8-12,18H,5,7,13-14H2,1-2H3
• InChI Key: GIWOGOPMKXSZJO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)C3CCCN3C(=O)CC4=CC=CC=C4OC
• Molecular Formula: C22H23N3O3
• Molecular Weight: 377.4 g/mol
• CAS No.: 1795396-04-1

Description

The compound “5-{1-[(2-Methoxyphenyl)acetyl]pyrrolidin-2-yl}-3-(4-methylphenyl)-1,2,4-oxadiazole” is a complex organic molecule. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. The molecule also contains a 1,2,4-oxadiazole ring, which is a heterocyclic compound containing an oxygen atom, two carbon atoms, and two nitrogen atoms.

Synthesis Analysis

The synthesis of such compounds often involves multicomponent reactions, which are reactions that form multiple bonds in a single operation. These reactions are often used by medicinal chemists to create diverse molecular structures with enhanced efficiency, reduced waste, and high atom economy.

Molecular Structure Analysis

The molecular structure of this compound is likely complex due to the presence of multiple rings and functional groups. The pyrrolidine ring contributes to the stereochemistry of the molecule and allows for increased three-dimensional coverage due to the non-planarity of the ring. The 1,2,4-oxadiazole ring also contributes to the molecule’s structure and properties.

Chemical Reactions Analysis

The chemical reactions involving this compound could be diverse, depending on the specific conditions and reagents used. The presence of various functional groups in the molecule allows for a wide range of possible reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and the presence of various functional groups. For instance, the presence of a pyrrolidine ring could influence the compound’s solubility, stability, and reactivity.

Future Directions

The future directions for this compound could involve further exploration of its potential uses in drug discovery and development. Given the diverse biological activities of similar compounds, it could serve as a valuable scaffold for the design of new therapeutics.